Cas no 1219455-78-3 (1-(2-fluorophenyl)-3-methylbutan-1-amine hydrochloride)

• Product Name: 1-(2-fluorophenyl)-3-methylbutan-1-amine hydrochloride
• CAS No: 1219455-78-3
• MF: C₁₁H₁₇ClFN
• MW: 217.710785627365
• MDL: MFCD28126502
• CID: 5548450
• PubChem ID: 86262991
• Update Time: 2025-11-06

1-(2-fluorophenyl)-3-methylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-methylbutan-1-amine hydrochloride
• 1-(2-FLUOROPHENYL)-3-METHYLBUTAN-1-AMINE HCl

• MDL： MFCD28126502
• Inchi： 1S/C11H16FN.ClH/c1-8(2)7-11(13)9-5-3-4-6-10(9)12;/h3-6,8,11H,7,13H2,1-2H3;1H
• InChI Key： NMYVSKKUJLBHFS-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1F)(N)CC(C)C.[H]Cl

Additional information on 1-(2-fluorophenyl)-3-methylbutan-1-amine hydrochloride

Market Research and Analysis of 1-(2-fluorophenyl)-3-methylbutan-1-amine hydrochloride (1219455-78-3)

The compound 1-(2-fluorophenyl)-3-methylbutan-1-amine hydrochloride, identified by the CAS number 1219455-78-3, has garnered significant attention in the chemical and pharmaceutical industries. This molecule is a derivative of amines, specifically designed for its potential applications in drug development and chemical synthesis.

Recent studies have highlighted the unique properties of this compound, particularly its role as an intermediate in the synthesis of bioactive molecules. Its structure, featuring a fluorophenyl group and a methyl-substituted butyl chain, contributes to its versatility in various chemical reactions. This makes it a valuable component in the design of novel therapeutic agents targeting diverse disease states.

The global market for such specialized chemicals is driven by the increasing demand for innovative drugs and the need for efficient synthetic pathways. The compound's availability from key suppliers has facilitated its integration into research pipelines across academic institutions and pharmaceutical companies worldwide.

Market analysis indicates a growing interest in this compound due to its potential applications in neuroscience, oncology, and infectious diseases. Preclinical studies suggest that derivatives of this molecule may exhibit promising pharmacological profiles, including high bioavailability and selectivity for specific molecular targets.

In terms of supply chain dynamics, the production of 1-(2-fluorophenyl)-3-methylbutan-1-amine hydrochloride relies on advanced synthetic methodologies to ensure high purity and consistency. The competitive landscape among suppliers underscores the importance of cost-effective synthesis routes and quality control measures to meet the stringent requirements of the pharmaceutical industry.

Looking ahead, the demand for this compound is expected to rise as more research projects progress into clinical stages. Its inclusion in international patent filings further emphasizes its strategic importance in drug discovery programs. As such, understanding its market positioning and supply-demand dynamics is crucial for stakeholders aiming to capitalize on emerging opportunities in this field.